Cas no 51012-62-5 (2-Bromo-4’-isopropylacetophenone)

2-Bromo-4’-isopropylacetophenone is a brominated aromatic ketone derivative, commonly utilized as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include high reactivity in substitution and coupling reactions, as well as its utility in constructing complex molecular frameworks. The isopropyl group enhances steric and electronic properties, facilitating selective transformations.
2-Bromo-4’-isopropylacetophenone structure
51012-62-5 structure
Product Name:2-Bromo-4’-isopropylacetophenone
CAS No:51012-62-5
MF:C11H13BrO
MW:241.124322652817
MDL:MFCD09751221
CID:934601
PubChem ID:14042756
Update Time:2025-06-19

2-Bromo-4’-isopropylacetophenone Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4’-isopropylacetophenone
    • 2-BROMO-4'-ISOPROPYLACETOPHENONE
    • 2-bromo-4-isopropylacetophenone
    • 2-bromo-1-(4-propan-2-ylphenyl)ethanone
    • 2-bromo-1-(4-isopropylphenyl)-ethanone
    • DTXSID00554871
    • 2-bromo-1-(4-isopropyl-phenyl)-ethanone
    • EN300-67199
    • STL185691
    • 2-Bromo-1-[4-(1-methylethyl)phenyl]ethanone
    • MFCD09751221
    • 2-bromo-1-[4-(propan-2-yl)phenyl]ethanone
    • 2-Bromo-1-[4-(1-methylethyl)phenyl]ethanone; 2-Bromo-1-(4-isopropylphenyl)ethanone;
    • p-isopropylphenacyl bromide
    • SY083946
    • SCHEMBL182091
    • 4-isopropylphenacyl bromide
    • 2-Bromo-1-(4-isopropylphenyl)ethanone
    • A828395
    • E72216
    • 51012-62-5
    • ZSCDQVYYLJSTFU-UHFFFAOYSA-N
    • WS-01869
    • AKOS000210405
    • 2-bromo-1-[4-(propan-2-yl)phenyl]ethan-1-one
    • MDL： MFCD09751221
    • Inchi： 1S/C11H13BrO/c1-8(2)9-3-5-10(6-4-9)11(13)7-12/h3-6,8H,7H2,1-2H3
    • InChI Key： ZSCDQVYYLJSTFU-UHFFFAOYSA-N
    • SMILES： BrCC(C1C=CC(=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 240.01500
  • Monoisotopic Mass: 240.01498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.308
  • Melting Point: Not available
  • Boiling Point: 302.2°C at 760 mmHg
  • Flash Point: 56.6°C
  • Refractive Index: 1.544
  • PSA: 17.07000
  • LogP: 3.38760
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Bromo-4’-isopropylacetophenone Security Information

2-Bromo-4’-isopropylacetophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-Bromo-4’-isopropylacetophenone Pricemore >>

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Enamine
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2-Bromo-4’-isopropylacetophenone Production Method

Production Method 1

645-13-6 645-13-6
51012-62-5 51012-62-5
1894997-33-1 1894997-33-1
Reaction Conditions
1.1R:Bromosuccinimide, 21 h, 27°C
Reference
Reactivity of substrates with multiple competitive reactive sites toward NBS under neat reaction conditions promoted by visible light
By Grjol, Blaz and Jereb, Marjan, Chemical Papers, 2021, 75(10), 5235-5248

2-Bromo-4’-isopropylacetophenone Raw materials

2-Bromo-4’-isopropylacetophenone Preparation Products

2-Bromo-4’-isopropylacetophenone Related Literature

Related Categories

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